2-[5-(4-ethylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[5-(4-ethylphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C20H18FN5O3/c1-2-12-6-8-15(9-7-12)26-19(28)17-18(20(26)29)25(24-23-17)11-16(27)22-14-5-3-4-13(21)10-14/h3-10,17-18H,2,11H2,1H3,(H,22,27)
• InChI Key: CZJMLHDWYJBVTC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C20H18FN5O3
• Molecular Weight: 395.4 g/mol

Description

The compound “2-[5-(4-ethylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(3-fluorophenyl)acetamide” has a molecular formula of C20H18FN5O3 and an average mass of 395.387 Da.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antitumor Activity : Amino acid ester derivatives containing 5-fluorouracil, structurally related to the compound , have shown inhibitory effects against cancer cell lines, highlighting potential antitumor applications (Xiong et al., 2009).
• Cytotoxic Activity : Certain quinazolinone-based derivatives, akin to the target compound, demonstrated potent cytotoxic activity against human cancer cell lines, suggesting their use in cancer treatment (Riadi et al., 2021).
• Synthesis of Erythrinanes : Research on the synthesis of compounds related to erythrinanes indicates the potential of such chemicals in the synthesis of complex organic molecules (Chikaoka et al., 2003).

Chemical Interactions and Properties

• π-Hole Tetrel Bonding Interactions : Studies on triazole derivatives have explored tetrel bonding interactions, which are crucial for understanding molecular interactions and properties (Ahmed et al., 2020).
• Synthesis of Neurokinin-1 Receptor Antagonists : The synthesis of triazolyl compounds for use as neurokinin-1 receptor antagonists indicates potential applications in neuroscience and pharmacology (Harrison et al., 2001).

Agricultural and Environmental Applications

• Herbicidal Activity : Novel acetamide derivatives with structural similarities have been evaluated for herbicidal activities, suggesting potential agricultural applications (Wu et al., 2011).

Organic Synthesis and Chemical Analysis

• Synthesis of Hydrazides and Antimicrobial Screening : The synthesis of N-aryl-acetamide derivatives and their antimicrobial properties indicate potential in developing new antimicrobial agents (MahyavanshiJyotindra et al., 2011).
• Modifications for Anticancer Properties : Alterations to acetamide compounds have been researched for their anticancer effects, highlighting the adaptability of such compounds in medicinal chemistry (Wang et al., 2015).

Future Directions

The future directions for this compound could involve further studies into its synthesis, properties, and potential applications. Given the interest in 1,2,3-triazol-5-ylidenes, it’s possible that this compound could have interesting applications in areas such as catalysis or materials science.